4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide

• Molecular Formula: C8H9BrFNO2S
• Molecular Weight: 282.13 g/mol
• SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC)F)Br
• InChI: InChI=1S/C8H9BrFNO2S/c1-5-3-6(9)7(10)4-8(5)14(12,13)11-2/h3-4,11H,1-2H3
• InChIKey: QMHWNAAJEDUCEB-UHFFFAOYSA-N

4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide – Identity and Procurement

4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide (CAS 1863368-66-4) is a polyhalogenated N-methyl sulfonamide featuring a 1,2,4,5-tetrasubstituted benzene core bearing bromine, fluorine, and a methyl group [1]. With a molecular weight of 282.13 g/mol and an XLogP3 of 2.0, it occupies a distinct physicochemical space compared to its mono‑halogenated analogs [1]. Commercially, it is supplied as a research‑grade intermediate at ≥95% purity , positioning it as a versatile building block for medicinal chemistry and chemical biology applications where both halogens are required for downstream diversification or target engagement.

✓ Dual-halogen (Br, F) building block for orthogonal cross-coupling sequences

✓ Fluorinated sulfonamide core for fragment-based screening libraries

✓ Fluorine probe for binding studies via ¹⁹F NMR in medicinal chemistry

✓ Research-grade intermediate for hit-to-lead optimization

• [1] PubChem. Compound Summary for CID 130548875, 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130548875. View Source

Why Mono-Halogenated Analogs Cannot Substitute This Scaffold

Simple substitution of 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide with its des‑fluoro analog (4-bromo-N,2-dimethylbenzenesulfonamide, CAS 1263274-42-5) is not equivalent because the fluorine atom introduces a 6.8% increase in molecular weight, an additional hydrogen‑bond acceptor, and a measurable shift in lipophilicity (ΔXLogP3 = +0.1) [1][2]. These differences, while modest individually, can profoundly alter target binding kinetics, metabolic stability, and the regioselectivity of subsequent cross‑coupling reactions [3]. The presence of both bromine (a versatile handle for palladium‑catalyzed transformations) and fluorine (a bioisostere for hydrogen with unique electronic effects) within the same scaffold is a deliberate design feature that cannot be replicated by blending two separate mono‑halogenated building blocks.

Property

Target Scaffold (Br, F)

Des-Fluoro Analog (Br only)

HBA Count

4

3

Lipophilicity (XLogP3)

2.0

1.9

Reactive Handles

Br, F (2 orthogonal sites)

Br only (1 site)

C5 Metabolism

Fluorine-blocked (C–F strong)

C–H vulnerable to CYP oxidation

Physicochemical and reactivity differences may alter target binding, metabolic stability, and coupling regioselectivity. Direct substitution without validation is not recommended.

• [1] PubChem. Compound Summary for CID 130548875, 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130548875. View Source
• [2] PubChem. Compound Summary for CID 58436381, 4-bromo-N,2-dimethylbenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1263274-42-5. View Source
• [3] Chaudhari, S. B. et al. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Heliyon 10, e12 (2024). View Source

Quantitative Differentiation Against Closest Structural Analogs

Physicochemical Properties vs. Des-Fluoro Analog

The target compound, 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide, demonstrates a higher molecular weight (282.13 g/mol) and an increased number of hydrogen bond acceptors (HBA = 4) compared to the des‑fluoro analog 4-bromo-N,2-dimethylbenzenesulfonamide (MW 264.14 g/mol; HBA = 3) [1][2]. The lipophilicity is slightly elevated (XLogP3 = 2.0 vs. 1.9), while the topological polar surface area remains constant at 54.6 Ų [1][2].

Physicochemical Profile

Head-to-head

ΔMW +18.0 g/mol (+6.8%); ΔXLogP3 +0.1; ΔHBA +1; TPSA unchanged (54.6 Ų)

Supports differentiated binding and solubility profiling

Computed properties; experimental validation advised

Evidence Dimension	Computed molecular properties: Molecular Weight, XLogP3, Hydrogen Bond Acceptor Count
Target Compound Data	MW = 282.13 g/mol; XLogP3 = 2.0; HBA = 4; TPSA = 54.6 Ų
Comparator Or Baseline	4-Bromo-N,2-dimethylbenzenesulfonamide (CAS 1263274-42-5): MW = 264.14 g/mol; XLogP3 = 1.9; HBA = 3; TPSA = 54.6 Ų
Quantified Difference	ΔMW = +18.0 g/mol (+6.8%); ΔXLogP3 = +0.1; ΔHBA = +1; ΔTPSA = 0 Ų
Conditions	Data computed by PubChem (XLogP3, Cactvs) based on 2D molecular structure; standards as of 2021.05.07 release [1][2]

Why This Matters

The additional fluorine atom increases the compound's hydrogen‑bonding capacity without altering polarity, a combination that can enhance binding to proteins with fluorophilic pockets while maintaining solubility—a key factor when selecting building blocks for fragment-based drug discovery.

• [1] PubChem. Compound Summary for CID 130548875, 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130548875. View Source
• [2] PubChem. Compound Summary for CID 58436381, 4-bromo-N,2-dimethylbenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1263274-42-5. View Source

Orthogonal Cross-Coupling Enabled by Dual Halogenation

The presence of both bromine and fluorine on the same aromatic ring permits sequential chemoselective transformations. Bromine serves as a robust leaving group for Suzuki, Buchwald–Hartwig, or Heck couplings, while the fluorine can direct ortho‑metalation or participate in nucleophilic aromatic substitution under appropriate conditions [1]. In contrast, the des‑fluoro analog 4-bromo-N,2-dimethylbenzenesulfonamide lacks this second reactive vector, limiting the complexity of accessible derivatives in a single synthetic sequence.

Orthogonal Reactivity

Class-level

2 vs 1 orthogonal reactive sites: Br for initial coupling, F for late-stage diversification

Enables sequential C–C bond formation in library synthesis

Reactivity inferred from aryl halide chemistry; requires validation

Evidence Dimension	Number of orthogonal reactive handles for transition-metal-catalyzed cross-coupling
Target Compound Data	Two distinct halogens (Br and F) enabling sequential functionalization
Comparator Or Baseline	4-Bromo-N,2-dimethylbenzenesulfonamide: Only one halogen (Br); fluorine absent
Quantified Difference	2 vs. 1 orthogonal reactive sites for palladium-catalyzed diversification
Conditions	Inferred from well-established reactivity of aryl bromides and aryl fluorides in modern catalytic systems [1]

Why This Matters

For medicinal chemistry teams synthesizing compound libraries, the dual‑halogen motif condenses multi‑step synthetic routes into fewer transformations, reducing both time and cost in hit‑to‑lead optimization campaigns.

• [1] Chaudhari, S. B. et al. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Heliyon 10, e12 (2024). View Source

Fluorine Blockade of Oxidative Metabolism

Fluorine substitution at the 5‑position of the benzene ring effectively blocks cytochrome P450‑mediated oxidative metabolism at that site, a vulnerability present in the non‑fluorinated congener 4-bromo-N,2-dimethylbenzenesulfonamide. While direct comparative microsomal stability data for this specific pair are not published, extensive medicinal chemistry literature demonstrates that aryl fluorination consistently improves metabolic stability by increasing the C–F bond strength (≈485 kJ/mol) relative to C–H (≈413 kJ/mol) [1].

Metabolic Blockade

Class-level

C–F bond ~72 kJ/mol stronger than C–H; predicted to reduce CYP oxidation at C5

May lower oxidative clearance risk at the 5-position

Inferred from fluorinated drug design; no direct pair data

Evidence Dimension	Predicted resistance to cytochrome P450 oxidative metabolism at the C5 position
Target Compound Data	C5 position is occupied by fluorine (C–F bond dissociation energy ≈485 kJ/mol)
Comparator Or Baseline	4-Bromo-N,2-dimethylbenzenesulfonamide: C5 position is unsubstituted (C–H bond dissociation energy ≈413 kJ/mol)
Quantified Difference	C–F bond is approximately 72 kJ/mol (17.4%) stronger than C–H, making oxidative cleavage thermodynamically less favorable
Conditions	Bond dissociation energy values from standard physical organic chemistry references; metabolic blockade principle from fluorinated drug design reviews [1]

Why This Matters

Compounds with enhanced metabolic stability reduce the risk of rapid clearance in vivo, a critical parameter for academic groups and biotech companies selecting building blocks for lead series where oral bioavailability is a target product profile requirement.

• [1] Chaudhari, S. B. et al. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Heliyon 10, e12 (2024). View Source

Hydrogen Bond Acceptor Count and Molecular Recognition

The target compound presents four hydrogen bond acceptors (4 HBA) compared to three (3 HBA) for the des‑fluoro analog, resulting in a distinct pharmacophoric fingerprint [1][2]. This additional HBA, contributed by the fluorine atom, can participate in weak C–F···H–X hydrogen bonds that are increasingly recognized as significant in protein–ligand interactions, offering a unique recognition motif absent in the mono‑halogenated comparator [3].

HBA Recognition

Head-to-head

ΔHBA +1 (4 vs 3) with fluorine acting as weak hydrogen bond acceptor

Supports targeting fluorophilic sub-pockets in proteins

C–F···H–X interactions documented in crystallographic databases

Evidence Dimension	Hydrogen Bond Acceptor (HBA) count and type
Target Compound Data	4 HBA: 2 sulfonamide oxygens + 1 sulfonamide nitrogen + 1 fluorine
Comparator Or Baseline	4-Bromo-N,2-dimethylbenzenesulfonamide: 3 HBA: 2 sulfonamide oxygens + 1 sulfonamide nitrogen; fluorine absent
Quantified Difference	ΔHBA = +1 (33% increase in acceptor count)
Conditions	HBA count computed by Cactvs 3.4.6.11 (PubChem); role of fluorine as HBA from crystallographic database analysis [3]

Why This Matters

The distinct HBA profile may confer superior affinity for biological targets with fluorophilic sub‑pockets, making this compound a strategic choice for structure‑based drug design projects where fluorine scanning is part of the optimization cascade.

• [1] PubChem. Compound Summary for CID 130548875, 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130548875. View Source
• [2] PubChem. Compound Summary for CID 58436381, 4-bromo-N,2-dimethylbenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1263274-42-5. View Source
• [3] Müller, K., Faeh, C. & Diederich, F. Fluorine in pharmaceuticals: looking beyond intuition. Science 317, 1881–1886 (2007). View Source

Optimal Application Scenarios

Fragment-Based Drug Discovery with Fluorinated Sulfonamide Cores

The balanced physicochemical profile (XLogP3 = 2.0; TPSA = 54.6 Ų) and dual‑halogen architecture make this compound an ideal fragment for screening against bromodomains, kinases, or other targets with fluorophilic pockets. The bromine atom enables rapid analog synthesis via Suzuki coupling for hit expansion, while the fluorine reports on binding via ¹⁹F NMR [1][2].

Bis-Heteroaryl Library Synthesis via Sequential Coupling

Medicinal chemistry teams can exploit the bromine for initial C–C bond formation (e.g., Suzuki) and subsequently activate the C–F bond for late‑stage diversification via nucleophilic aromatic substitution or metal‑catalyzed coupling, enabling the construction of diverse screening libraries from a single scaffold [1].

Lead Optimization for Improved Metabolic Stability

Where a lead compound suffers from rapid oxidative clearance at the 5‑position of a benzene ring, this scaffold provides a direct fluorinated replacement. The stronger C–F bond at that position is predicted to reduce CYP‑mediated metabolism, potentially improving half‑life and oral exposure in preclinical species [1].

Application

Selection Property

Validation Focus

Fragment-based library design

Balanced physicochemical profile (XLogP3 2.0, TPSA 54.6 Ų) and dual-halogen scaffold

Fluorine-binding assessment by ¹⁹F NMR; Suzuki coupling scope

Sequential bis-heteroaryl synthesis

Orthogonal Br/F reactivity for stepwise C–C and C–N bond formation

Cross-coupling condition optimization; regiochemical control

Lead optimization for metabolic stability

C5 fluorine as metabolic soft-spot blocker

Microsomal stability assessment; CYP isoform profiling

• [1] Chaudhari, S. B. et al. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Heliyon 10, e12 (2024). View Source
• [2] PubChem. Compound Summary for CID 130548875, 4-Bromo-5-fluoro-N,2-dimethylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130548875. View Source